Cas no 102071-09-0 (1-Piperidineethanamine,N-(cyclohexylmethyl)-N-[(4-methoxyphenyl)methyl]-, hydrochloride (1:1))

• Product Name: 1-Piperidineethanamine,N-(cyclohexylmethyl)-N-[(4-methoxyphenyl)methyl]-, hydrochloride (1:1)
• CAS No: 102071-09-0
• MF: C₂₂H₃₇ClN₂O
• MW: 380.994985342026
• CID: 180247
• PubChem ID: 3064286
• Update Time: 2025-04-19

1-Piperidineethanamine,N-(cyclohexylmethyl)-N-[(4-methoxyphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanamine,N-(cyclohexylmethyl)-N-[(4-methoxyphenyl)methyl]-, hydrochloride (1:1)
• N-(cyclohexylmethyl)-N-[(4-methoxyphenyl)methyl]-2-piperidin-1-ylethanamine,hydrochloride
• DTXSID00144579
• Piperidine, 1-(2-((cyclohexylmethyl)(p-methoxybenzyl)amino)ethyl)-, monohydrochloride
• N-beta-(Esaidrobenzil-4-metossibenzilamino)etilpiperidina cloridrato [Italian]
• 1-(2-((Cyclohexylmethyl)(p-methoxybenzyl)amino)ethyl)piperidine hydrochloride
• N-beta-(Esaidrobenzil-4-metossibenzilamino)etilpiperidina cloridrato
• 102071-09-0

• Inchi： 1S/C22H36N2O.ClH/c1-25-22-12-10-21(11-13-22)19-24(18-20-8-4-2-5-9-20)17-16-23-14-6-3-7-15-23;/h10-13,20H,2-9,14-19H2,1H3;1H
• InChI Key： LMJSUGUUFNDMNT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CN(CCN1CCCCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 380.25971
• Monoisotopic Mass: 380.259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Boiling Point: 455.3°Cat760mmHg
• Flash Point: 122.8°C
• PSA: 15.71
• LogP: 5.30330